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Compound of Interest

Compound Name: methoxycyclobutane

Cat. No.: B091622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methoxycyclobutane is a cyclic ether with the molecular formula C₅H₁₀O. This document

provides a detailed technical overview of its fundamental properties, including its molecular

weight and chemical formula. A comprehensive experimental protocol for its synthesis via the

Williamson ether synthesis is presented, alongside predicted nuclear magnetic resonance

(NMR) spectroscopic data for its characterization. Furthermore, potential signaling pathways

and reaction mechanisms involving methoxycyclobutane are explored and visualized. This

guide is intended to serve as a valuable resource for researchers and professionals engaged in

organic synthesis, medicinal chemistry, and drug development, providing a foundational

understanding of this versatile chemical entity.

Core Properties and Data
The fundamental molecular properties of methoxycyclobutane are summarized in the table

below, providing a quick reference for quantitative data.
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Property Value Reference

Molecular Formula C₅H₁₀O [1][2]

Molecular Weight 86.13 g/mol [1][2]

CAS Number 18593-33-4 [2]

Boiling Point 81.6 °C at 760 mmHg

Density 0.87 g/cm³

Refractive Index 1.416

Synthesis of Methoxycyclobutane
A reliable method for the synthesis of methoxycyclobutane is the Williamson ether synthesis.

This reaction involves the deprotonation of cyclobutanol to form the corresponding alkoxide,

which then undergoes a nucleophilic substitution reaction with a methyl halide.

Experimental Protocol: Williamson Ether Synthesis
Materials:

Cyclobutanol

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous tetrahydrofuran (THF)

Iodomethane (CH₃I)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)
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Procedure:

Reaction Setup: A flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar

and a nitrogen inlet is charged with sodium hydride (1.2 equivalents) suspended in

anhydrous THF (30 mL). The flask is cooled to 0 °C in an ice bath.

Alkoxide Formation: A solution of cyclobutanol (1.0 equivalent) in anhydrous THF (10 mL) is

added dropwise to the stirred suspension of sodium hydride at 0 °C. The reaction mixture is

stirred at this temperature for 30 minutes to allow for the complete formation of the sodium

cyclobutoxide.

Methylation: Iodomethane (1.5 equivalents) is added dropwise to the reaction mixture at 0

°C. The reaction is then allowed to warm to room temperature and stirred for 12-16 hours.

Workup: The reaction is carefully quenched by the dropwise addition of a saturated aqueous

solution of ammonium chloride. The resulting mixture is transferred to a separatory funnel,

and the aqueous layer is extracted three times with diethyl ether.

Purification: The combined organic extracts are washed with brine, dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude

product is then purified by fractional distillation to yield pure methoxycyclobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b091622#methoxycyclobutane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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